Cas no 2102412-20-2 (Tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride)

• Product Name: Tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
• CAS No: 2102412-20-2
• MF: C₁₀H₁₇ClF₂N₂O₂
• MW: 270.703988790512
• MDL: MFCD31556103
• CID: 4770768
• PubChem ID: 134129784
• Update Time: 2026-02-26

Tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hcl
• tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
• 1-Boc-3,3-difluoro-1,6-diazaspiro[3.3]heptane HCl
• t-Butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride
• AKOS037644574
• SY270305
• P17396
• AS-54009
• 2102412-20-2
• MFCD31556103
• tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate;hydrochloride
• CS-0159438
• 1-Boc-3,3-difluoro-1,6-diazaspiro[3.3]heptane Hydrochloride
• Tert-butyl 3,3-difluoro-1,6-diazaspiro[3.3]heptane-1-carboxylate hydrochloride

• MDL： MFCD31556103
• Inchi： 1S/C10H16F2N2O2.ClH/c1-8(2,3)16-7(15)14-6-10(11,12)9(14)4-13-5-9;/h13H,4-6H2,1-3H3;1H
• InChI Key： RBEQQMVGVCDOOB-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN(C(=O)OC(C)(C)C)C21CNC2)F

Computed Properties

• Exact Mass: 270.0946618g/mol
• Monoisotopic Mass: 270.0946618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6